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Compound of Interest

Compound Name: Ketoisophorone

Cat. No.: B1673608

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of key chemical intermediates is paramount. Ketoisophorone, a versatile
organic compound, serves as a crucial building block in the synthesis of a variety of valuable
molecules, including carotenoids and vitamins.[1][2] This guide provides a detailed overview of
its structure, nomenclature, physicochemical properties, and a key synthetic protocol.

Nomenclature and Structure

Ketoisophorone is systematically known by its IUPAC name, 2,6,6-trimethylcyclohex-2-ene-
1,4-dione.[3] It is also widely recognized by several synonyms, including 4-Oxoisophorone and
simply, Ketoisophorone.[1] The compound is registered under the CAS Number 1125-21-9.[3]

Its molecular formula is CoH1202, with a corresponding molecular weight of 152.19 g/mol .[3][4]
The structure features a cyclohexene ring substituted with two ketone groups and three methyl
groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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